Cas no 169136-33-8 (2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole)

• Product Name: 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole
• CAS No: 169136-33-8
• MF: C₁₃H₁₁N₃
• MW: 209.246542215347
• MDL: MFCD01951252
• CID: 1107461
• PubChem ID: 645436
• Update Time: 2025-06-07

2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole Chemical and Physical Properties

Names and Identifiers

• 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole
• AKOS004917881
• Necrostatin-21
• GLXC-03884
• SR-01000310400-2
• 3,4,16-triazatetracyclo[7.7.0.0^{2,6}.0^{10,15}]hexadeca-1(9),2,5,10,12,14-hexaene
• SCHEMBL5583162
• SMR000011062
• Oprea1_018223
• 2,4,5,10-Tetrahydropyrazolo[3,4-a]carbazole
• 2H,4H,5H,10H-pyrazolo[3,4-a]carbazole
• CHEMBL512649
• Oprea1_445349
• SR-01000310400
• MFCD01951252
• REGID_for_CID_665330
• 10W-0809
• CS-0358956
• BAS 02098890
• Nec-21
• 1,2,4,5-tetrahydropyrazolo[3,4-a]carbazole
• STK832940
• REGID_for_CID_5406463
• Tetrahydropyrazolo[3,4-a]carbazole, 19
• HMS2480F24
• SR-01000310400-1
• BDBM24713
• MLS000029139
• 169136-33-8
• 2,4,5,10-Tetrahydro-1,2,10-triaza-cyclopenta[a]fluorene
• 1,4,5,10-tetrahydropyrazolo[3,4-a]carbazole

• MDL： MFCD01951252
• Inchi： 1S/C13H11N3/c1-2-4-11-9(3-1)10-6-5-8-7-14-16-12(8)13(10)15-11/h1-4,7,15H,5-6H2,(H,14,16)
• InChI Key： WQSHEPAFFTVLAP-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2=C1C1=C(C=NN1)CC2

Computed Properties

• Exact Mass: 209.095297364g/mol
• Monoisotopic Mass: 209.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole

Introduction to 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole (CAS No. 169136-33-8)

2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole (CAS No. 169136-33-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolocarbazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole make it an intriguing candidate for the development of novel drugs targeting various diseases.

The chemical structure of 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole consists of a pyrazole ring fused to a carbazole moiety. This combination provides a rigid and planar structure that can interact with specific biological targets in a highly selective manner. The presence of multiple hydrogen bond donors and acceptors, as well as aromatic rings, contributes to its favorable binding properties and biological activity.

Recent studies have explored the potential of 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole in various therapeutic areas. One notable application is in the field of oncology. Research has shown that this compound exhibits potent antitumor activity against several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its antitumor properties, 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole has also been investigated for its neuroprotective effects. A study conducted by a team of researchers at the University of California found that this compound can protect neurons from oxidative stress-induced damage. The neuroprotective activity is attributed to its ability to scavenge free radicals and inhibit the production of pro-inflammatory cytokines. These findings suggest that 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole have also been studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound has good oral bioavailability and favorable pharmacokinetic parameters. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The compound is metabolized primarily by cytochrome P450 enzymes in the liver and excreted via urine and feces. These properties make it an attractive candidate for further development as an oral medication.

The safety profile of 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole has been assessed in several preclinical studies. Toxicity studies in rodents have shown that this compound is well tolerated at therapeutic doses with no significant adverse effects on major organs or physiological parameters. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2,4,5,10-tetrahydro-Pyrazolo[3,4-a]carbazole (CAS No. 169136-33-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of oncology and neuroprotection. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its therapeutic potential for clinical use.